Cas no 2055841-96-6 (6-Tert-butyl 8-ethyl 6-azaspiro[3.4]octane-6,8-dicarboxylate)

6-Tert-butyl 8-ethyl 6-azaspiro[3.4]octane-6,8-dicarboxylate structure
2055841-96-6 structure
Product Name:6-Tert-butyl 8-ethyl 6-azaspiro[3.4]octane-6,8-dicarboxylate
CAS No:2055841-96-6
MF:C15H25NO4
MW:283.363304853439
MDL:MFCD30531320
CID:4634932
PubChem ID:127264203
Update Time:2024-11-06

6-Tert-butyl 8-ethyl 6-azaspiro[3.4]octane-6,8-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 6-tert-butyl 8-ethyl 6-azaspiro[3.4]octane-6,8-dicarboxylate
    • Ethyl 6-Boc-6-azaspiro[3.4]octane-8-carboxylate
    • 6-t-Butyl 8-ethyl 6-azaspiro[3.4]octane-6,8-dicarboxylate
    • 6-O-tert-butyl 8-O-ethyl 6-azaspiro[3.4]octane-6,8-dicarboxylate
    • AS-53521
    • CS-0050145
    • P16615
    • SY322661
    • 2055841-96-6
    • 6-tert-butyl8-ethyl6-azaspiro[3.4]octane-6,8-dicarboxylate
    • AKOS030630896
    • MFCD30531320
    • 6-Tert-butyl 8-ethyl 6-azaspiro[3.4]octane-6,8-dicarboxylate
    • MDL: MFCD30531320
    • Inchi: 1S/C15H25NO4/c1-5-19-12(17)11-9-16(10-15(11)7-6-8-15)13(18)20-14(2,3)4/h11H,5-10H2,1-4H3
    • InChI Key: WRNDOFPOBRBTPW-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1CN(C(=O)OC(C)(C)C)CC21CCC2)=O

Computed Properties

  • Exact Mass: 283.17835828 g/mol
  • Monoisotopic Mass: 283.17835828 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 55.8
  • Molecular Weight: 283.36

6-Tert-butyl 8-ethyl 6-azaspiro[3.4]octane-6,8-dicarboxylate Pricemore >>

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